{[2-(Benzylselanyl)ethyl]selanyl}benzene
Description
Properties
CAS No. |
62735-94-8 |
|---|---|
Molecular Formula |
C15H16Se2 |
Molecular Weight |
354.2 g/mol |
IUPAC Name |
2-benzylselanylethylselanylbenzene |
InChI |
InChI=1S/C15H16Se2/c1-3-7-14(8-4-1)13-16-11-12-17-15-9-5-2-6-10-15/h1-10H,11-13H2 |
InChI Key |
HXKOPCYIMYMWEY-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)C[Se]CC[Se]C2=CC=CC=C2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Selenium vs. Sulfur Analogs
Compounds with sulfur in place of selenium, such as benzene sulfonamides (e.g., 4-[2-(5-chloro-2-methoxybenzamido)ethyl]benzene sulfonamide, CAS 16673-34-0), exhibit distinct physicochemical and biological behaviors. Key differences include:
- Biological activity : Sulfonamides are often associated with enzyme inhibition (e.g., carbonic anhydrase), whereas selenium compounds may induce apoptosis via oxidative stress pathways .
Table 1: Selenium vs. Sulfur-Containing Analog Comparison
Ethylselanyl vs. Methylselanyl Derivatives
Ethylselanyl groups (as in the target compound) introduce longer alkyl chains compared to methylselanyl analogs (e.g., benzyl methyl selenide). For example:
- Steric effects : The ethyl spacer in {[2-(Benzylselanyl)ethyl]selanyl}benzene may hinder interactions with enzyme active sites compared to smaller methylselanyl derivatives.
- Solubility : Longer alkyl chains reduce aqueous solubility, as seen in ethyltoluene derivatives (CAS 611-14-3) compared to methyl-substituted benzenes .
Comparison with Platinum-Based Anticancer Agents
While structurally distinct, platinum drugs like oxaliplatin (CAS 61825-94-3) share a mechanism involving apoptosis induction. Key contrasts include:
- Metal center : Platinum coordinates DNA, whereas selenium compounds may generate reactive oxygen species (ROS) .
- Resistance profile : Selenium compounds might bypass cisplatin resistance mechanisms linked to DNA repair pathways.
Table 2: Anticandidate Activity Comparison
Q & A
Basic: What are the established synthetic routes for {[2-(Benzylselanyl)ethyl]selanyl}benzene, and how do reaction conditions influence yield?
Answer:
The synthesis of selenium-containing compounds like {[2-(Benzylselanyl)ethyl]selanyl}benzene typically involves nucleophilic substitution or selenation reactions. A validated approach involves using phenylselenenyl chloride (PhSeCl) as a key reagent. For example:
Step 1: React benzyl chloride with sodium selenide (Na₂Se) to form benzylselenide intermediates.
Step 2: Introduce a second selenium moiety via alkylation or coupling reactions. For instance, reacting with 1,2-dibromoethane under controlled pH (8–10) yields the diselenide bridge .
Purification: Column chromatography (silica gel, hexane/ethyl acetate) or recrystallization (ethanol/water) is used to isolate the product.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
